Cas no 182124-33-0 ((3-Amino-5-methoxy-benzofuran-2-yl)-(4-fluoro-phenyl)-methanone)

(3-Amino-5-methoxy-benzofuran-2-yl)-(4-fluoro-phenyl)-methanone is a benzofuran-derived compound featuring an amino group at the 3-position and a methoxy substituent at the 5-position of the benzofuran core, coupled with a 4-fluorophenyl ketone moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both electron-donating (amino, methoxy) and electron-withdrawing (fluorophenyl) groups enhances its versatility in further functionalization. Its well-defined aromatic system and stable ketone linkage make it suitable for targeted modifications, offering advantages in precision synthesis and structure-activity relationship studies. The compound is typically handled under controlled conditions due to its reactive amino group.

(3-Amino-5-methoxy-benzofuran-2-yl)-(4-fluoro-phenyl)-methanone structure

182124-33-0 structure

Product Name:(3-Amino-5-methoxy-benzofuran-2-yl)-(4-fluoro-phenyl)-methanone

CAS No:182124-33-0

MF:C₁₆H₁₂FNO₃

MW:285.269787788391

CID:3071553

PubChem ID:685511

Update Time:2025-10-06

(3-Amino-5-methoxy-benzofuran-2-yl)-(4-fluoro-phenyl)-methanone Chemical and Physical Properties

Names and Identifiers

- (3-Amino-5-methoxy-benzofuran-2-yl)-(4-fluoro-phenyl)-methanone
- (3-amino-5-methoxy-1-benzofuran-2-yl)(4-fluorophenyl)methanone
- Oprea1_062940
- AKOS000507222
- (3-amino-5-methoxy-1-benzofuran-2-yl)-(4-fluorophenyl)methanone
- STK010908
- (3-amino-5-methoxybenzofuran-2-yl)-(4-fluoro-phenyl)-methanone
- 182124-33-0
- EU-0052034
- Oprea1_160002
- CS-0357182
- (3-Amino-5-methoxybenzofuran-2-yl)(4-fluorophenyl)methanone
- MDL： MFCD00760835
- Inchi： 1S/C16H12FNO3/c1-20-11-6-7-13-12(8-11)14(18)16(21-13)15(19)9-2-4-10(17)5-3-9/h2-8H,18H2,1H3
- InChI Key： HSZPREOPUKWNSF-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(C1=C(C2C=C(C=CC=2O1)OC)N)=O

Computed Properties

Exact Mass: 285.08012141Da
Monoisotopic Mass: 285.08012141Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 65.5Å²

(3-Amino-5-methoxy-benzofuran-2-yl)-(4-fluoro-phenyl)-methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	015478-250mg	3-Amino-5-methoxybenzofuran-2-yl)-(4-fluoro-phenyl)-methanone	182124-33-0		250mg	￡152.00	2022-03-01
Fluorochem	015478-1g	3-Amino-5-methoxybenzofuran-2-yl)-(4-fluoro-phenyl)-methanone	182124-33-0		1g	￡320.00	2022-03-01
Fluorochem	015478-2g	3-Amino-5-methoxybenzofuran-2-yl)-(4-fluoro-phenyl)-methanone	182124-33-0		2g	￡598.00	2022-03-01
Chemenu	CM512135-1g	(3-Amino-5-methoxybenzofuran-2-yl)(4-fluorophenyl)methanone	182124-33-0	97%	1g	$375	2023-02-17

(3-Amino-5-methoxy-benzofuran-2-yl)-(4-fluoro-phenyl)-methanone Related Literature

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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

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5. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416

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Additional information on (3-Amino-5-methoxy-benzofuran-2-yl)-(4-fluoro-phenyl)-methanone

Comprehensive Overview of (3-Amino-5-methoxy-benzofuran-2-yl)-(4-fluoro-phenyl)-methanone (CAS No. 182124-33-0)

The compound (3-Amino-5-methoxy-benzofuran-2-yl)-(4-fluoro-phenyl)-methanone (CAS No. 182124-33-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique benzofuran core and fluoro-phenyl substituents, this compound exhibits intriguing chemical properties that make it a valuable candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its structural similarity to bioactive molecules.

One of the most frequently searched questions about this compound revolves around its synthesis and mechanism of action. The presence of both amino and methoxy groups on the benzofuran ring allows for versatile chemical modifications, making it a hotspot for medicinal chemistry studies. Recent trends in AI-driven drug design have further amplified interest in such compounds, as computational models predict high binding affinity for specific biological targets.

From an SEO perspective, keywords like "benzofuran derivatives", "fluoro-phenyl methanone applications", and "CAS 182124-33-0 supplier" are highly relevant. These terms align with user queries in academic and industrial databases. Additionally, the compound’s potential role in green chemistry initiatives—such as catalysis and sustainable synthesis—has become a trending topic, reflecting broader societal concerns about environmental impact.

The physicochemical properties of (3-Amino-5-methoxy-benzofuran-2-yl)-(4-fluoro-phenyl)-methanone also merit discussion. Its solubility in organic solvents and thermal stability make it suitable for high-temperature reactions, a feature often explored in polymer chemistry. Laboratories frequently inquire about its spectroscopic data (e.g., NMR, IR), which is critical for quality control and structural verification.

Another area of growing interest is the compound’s potential in optoelectronic materials. The benzofuran scaffold is known for its luminescent properties, and the addition of a fluoro-phenyl group could enhance its performance in OLEDs or sensors. This aligns with the surge in demand for advanced materials in renewable energy and wearable technology.

In summary, (3-Amino-5-methoxy-benzofuran-2-yl)-(4-fluoro-phenyl)-methanone (CAS No. 182124-33-0) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its structural versatility and compatibility with modern computational tools ensure its continued relevance in cutting-edge research.